Desfluoro pimozide

Specification

• CAS No.: 1997-93-9
• Molecular Formula: C28H30FN3O
• Molecular Weight: 443.566
• IUPAC Name: 3-[1-[4-(4-fluorophenyl)-4-phenylbutyl]piperidin-4-yl]-1H-benzimidazol-2-one
• Standard InChI: InChI=1S/C28H30FN3O/c29-23-14-12-22(13-15-23)25(21-7-2-1-3-8-21)9-6-18-31-19-16-24(17-20-31)32-27-11-5-4-10-26(27)30-28(32)33/h1-5,7-8,10-15,24-25H,6,9,16-20H2,(H,30,33)
• Standard InChI Key: PVCIEUVRTMSCLG-UHFFFAOYSA-N
• SMILES: C1CN(CCC1N2C3=CC=CC=C3NC2=O)CCCC(C4=CC=CC=C4)C5=CC=C(C=C5)F

Introduction

Chemical Identity and Structure

Desfluoro pimozide, also known as monodesfluoro pimozide or (+/-)-desfluoro pimozide, is a chemical compound with the molecular formula C28H30FN3O. It is specifically identified as 3-[1-[4-(4-fluorophenyl)-4-phenylbutyl]piperidin-4-yl]-1H-benzimidazol-2-one and serves as a structural analog of the antipsychotic drug pimozide. This compound is officially recognized as "Pimozide impurity B" in the European Pharmacopoeia, indicating its importance in pharmaceutical quality control.

Chemical Properties

The detailed chemical properties of desfluoro pimozide are summarized in the following table:

Property	Value
CAS Number	1997-93-9
Molecular Formula	C28H30FN3O
Molecular Weight	443.56 g/mol
SMILES Notation	FC1=CC=C(C=C1)C(CCCN2CCC(CC2)N3C(=O)NC4=C3C=CC=C4)C5=CC=CC=C5
InChIKey	PVCIEUVRTMSCLG-UHFFFAOYSA-N
Stereochemistry	RACEMIC
Defined Stereocenters	0/1

Table 1: Chemical properties of desfluoro pimozide

The compound exhibits a racemic nature with one stereocenter, as indicated in the structural data. This stereochemical characteristic is important for understanding its potential biological interactions and pharmaceutical relevance.

Structural Relationship to Pimozide

Desfluoro pimozide differs from pimozide primarily in its fluorine content. While pimozide (chemical name: 1‐[1‐[4,4‐bis(p‐fluorophenyl)butyl]‐4‐piperidyl]‐2‐benzimidazolinone) contains two fluorine atoms in its structure, desfluoro pimozide contains only one. This structural difference is significant from both analytical and pharmacological perspectives, as even minor modifications in molecular structure can impact biological activity and physicochemical properties.

Analytical Significance

Role as a Reference Standard

Quantity	Price (EUR)	Storage Conditions
25mg	282.00	+4°C
250mg	1,899.00	+4°C

Table 2: Commercial availability of desfluoro pimozide

The compound is typically supplied as a neat substance and requires appropriate storage conditions to maintain its stability and integrity. The availability of desfluoro pimozide from commercial sources facilitates its use in analytical laboratories for quality control purposes.

Related Compounds and Derivatives

Deuterated Derivatives

A deuterated derivative of desfluoro pimozide, known as desfluoro pimozide-d5, has been developed for specialized analytical applications. This compound contains five deuterium atoms, which are stable isotopes of hydrogen, strategically incorporated into its structure. The addition of these isotopes enhances the compound's utility in mass spectrometry-based analyses and pharmacokinetic studies.

Desfluoro pimozide-d5 is particularly valuable in drug metabolism studies, where it serves as an internal standard for quantitative analyses. The isotopic labeling allows researchers to distinguish between the administered compound and metabolites formed in biological systems, providing insights into metabolic pathways and pharmacokinetics.

Other Structural Variants

Another related compound is 4-desfluoro-2-fluoro pimozide, which has a different fluorine atom positioning compared to desfluoro pimozide. This compound has the molecular formula C28H29F2N3O and a molecular weight of 461.5462 g/mol. These structural variants collectively form a family of compounds that are important for understanding the chemical behavior and potential pharmacological properties of pimozide and its analogs.

Research Applications

Emerging Research Directions

Recent research has identified potential anticancer properties of pimozide, particularly in breast cancer cells, through mechanisms involving the RAF/ERK signaling pathway. Pimozide has been shown to inhibit the phosphorylation of RAF1 and ERK 1/2, leading to induction of apoptosis and autophagy in cancer cells. While these studies focus on pimozide rather than desfluoro pimozide specifically, they highlight the broader research interest in this class of compounds and may suggest future directions for investigation of structural analogs like desfluoro pimozide.